Cas no 2361637-95-6 (N-(2-Methyl-3-oxo-1H-isoindol-5-yl)prop-2-enamide)
N-(2-Methyl-3-oxo-1H-isoindol-5-yl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-methyl-3-oxo-2,3-dihydro-1H-isoindol-5-yl)prop-2-enamide
- N-(2-Methyl-3-oxo-1H-isoindol-5-yl)prop-2-enamide
- EN300-26581919
- 2361637-95-6
- Z3024771182
-
- Inchi: 1S/C12H12N2O2/c1-3-11(15)13-9-5-4-8-7-14(2)12(16)10(8)6-9/h3-6H,1,7H2,2H3,(H,13,15)
- InChI Key: JBFOPCSRQWOOQM-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(C=CC=2CN1C)NC(C=C)=O
Computed Properties
- Exact Mass: 216.089877630g/mol
- Monoisotopic Mass: 216.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 49.4Ų
N-(2-Methyl-3-oxo-1H-isoindol-5-yl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26581919-0.05g |
N-(2-methyl-3-oxo-2,3-dihydro-1H-isoindol-5-yl)prop-2-enamide |
2361637-95-6 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-(2-Methyl-3-oxo-1H-isoindol-5-yl)prop-2-enamide Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on N-(2-Methyl-3-oxo-1H-isoindol-5-yl)prop-2-enamide
Professional Introduction to N-(2-Methyl-3-oxo-1H-isoindol-5-yl)prop-2-enamide (CAS No: 2361637-95-6)
N-(2-Methyl-3-oxo-1H-isoindol-5-yl)prop-2-enamide, identified by its CAS number 2361637-95-6, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive study in the development of novel therapeutic agents.
The structural framework of N-(2-Methyl-3-oxo-1H-isoindol-5-yl)prop-2-enamide consists of an isoindole core, which is a heterocyclic aromatic system characterized by a benzene ring fused to a five-membered nitrogen-containing ring. The presence of a methyl group at the 2-position and a ketone group at the 3-position introduces additional functional diversity, enabling various chemical modifications and interactions with biological targets. This compound's molecular architecture suggests potential applications in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory pathways.
In recent years, there has been growing interest in isoindole derivatives due to their demonstrated pharmacological properties. Studies have shown that isoindole-based compounds can exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The amide functional group in N-(2-Methyl-3-oxo-1H-isoindol-5-yl)prop-2-enamide further enhances its potential as a pharmacophore, facilitating hydrogen bonding interactions with biological receptors. This feature is particularly relevant in the design of drugs targeting central nervous system disorders, where precise receptor binding is crucial for efficacy.
Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structure to improve pharmacokinetic properties and target specificity. N-(2-Methyl-3-oxo-1H-isoindol-5-yl)prop-2-enamide represents an excellent candidate for such optimization efforts. Its isoindole core provides a scaffold that can be modified to enhance solubility, metabolic stability, and tissue distribution. Additionally, the compound's amide group offers opportunities for further derivatization, allowing researchers to explore novel analogs with improved therapeutic profiles.
The synthesis of N-(2-Methyl-3-oxo-1H-isoindol-5-yl)prop-2-enamide
2361637-95-6 (N-(2-Methyl-3-oxo-1H-isoindol-5-yl)prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)